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Performance and Characteristics Comparison

The table below summarizes the key properties and performance metrics of Zhan Catalyst-1B relative to

common Grubbs and Hoveyda-Grubbs catalysts.

Feature Zhan Catalyst-1B
Grubbs 2nd
Generation
Catalyst

Hoveyda-Grubbs 2nd
Generation Catalyst

Catalyst Type Modified Hoveyda-
Grubbs catalyst (Ru-

based) [1] [2]

Ruthenium
carbene

complex (Ru-
based) [2]

Ruthenium carbene
complex (Ru-based) [2]

Key Structural Feature Electron-withdrawing
sulfonamide group on

benzylidene ligand [1]

N-Heterocyclic
Carbene (NHC)

and phosphine
ligands [2]

N-Heterocyclic Carbene
(NHC) and chelating

isopropoxybenzylidene
[2]
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Feature Zhan Catalyst-1B
Grubbs 2nd
Generation
Catalyst

Hoveyda-Grubbs 2nd
Generation Catalyst

Immobilization/Recycling Can be immobilized on
supports (e.g., MCM-41,

SBA-15); recyclable via
precipitation/filtration [1]

[3]

Typically used
as a

homogeneous
catalyst [2]

Can be immobilized,
though may require

functionalized supports
[3]

Typical Form Green solid [1] [4] Pinkish-brown

solid [2]

Green solid [2]

Ru Leaching (RCM in
cyclohexane)

Very low (0.04% of

catalyst Ru content) [3]

Information not

available in
search results

Information not available

in search results

TOF (RCM of DEDAM) ~2500 h⁻¹ [3] Information not
available in

search results

Information not available
in search results

Selectivity Nearly 100% in tested

RCM and self-
metathesis reactions [3]

High functional

group tolerance
[2]

High functional group

tolerance [2]

Experimental Data and Methodologies

The quantitative data in the table above is primarily derived from a study where Zhan Catalyst-1B was

immobilized on mesoporous molecular sieves. Here are the key experimental protocols and findings [3]:

Immobilization Procedure: The heterogeneous catalysts 3/MCM-41 and 3/SBA-15 were prepared

by mixing a toluene solution of Zhan Catalyst-1B with the dried mesoporous sieves for 30 minutes at
room temperature. This process transferred over 94% of the Ru complex from the solution onto the

solid support [3].
Activity in Ring-Closing Metathesis (RCM): The catalytic activity was tested in the RCM of diethyl

diallylmalonate (DEDAM). With a substrate/Ru molar ratio of 600 and a substrate concentration of 0.2
mmol/mL at 30°C, the immobilized catalyst achieved a turnover frequency (TOF) of approximately
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2500 h⁻¹ in various solvents (dichloromethane, benzene, cyclohexane). The reaction was highly

selective, with no side products detected by gas chromatography (GC) [3].
Ru Leaching Tests: The leaching of ruthenium into the reaction products was found to be highly

dependent on the solvent and substrate.
In the RCM of 1,7-octadiene in cyclohexane, Ru leaching was only 0.04% of the initial Ru

content in the catalyst. This corresponds to a maximal Ru contamination in the product of about
0.6 ppm [3].

In contrast, for the RCM of DEDAM, leaching was higher, at 14% in dichloromethane (100 ppm
Ru in product) and 9% in cyclohexane (66 ppm Ru in product) [3].

The following diagram illustrates the experimental workflow for testing the immobilized Zhan catalyst-1B,

from preparation to recycling.

Immobilized Zhan Catalyst-1B Testing

Evaluation Metrics

Experimental Workflow

Catalyst Immobilization
(Mix Zhan-1B toluene solution

with MCM-41/SBA-15)

Reaction Setup
(RCM of substrate,

 30°C, various solvents)

Performance Evaluation

Catalyst Recovery
(Filtration from reaction mixture) Activity (TOF) Selectivity (GC Analysis) Ru Leaching (ppm in product)

Reuse
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Decision-Making Guide for Catalyst Selection

To help you decide which catalyst might be more suitable for your research, consider the following practical

aspects.

Catalyst Selection Guide Is low metal contamination
in the product a critical factor?

Is catalyst recyclability
a key requirement?No

Consider Zhan Catalyst-1B
(Especially immobilized version

for very low leaching)

Yes

Is very high initial activity
the primary goal?

No

Consider Zhan Catalyst-1B
(Can be recovered via filtration

and reused)
Yes

No

Evaluate Grubbs 2nd Gen
(Known for high activity,

well-established)
Yes

Click to download full resolution via product page

Advantages of Zhan Catalyst-1B: The most significant demonstrated advantages are its potential

for very low Ru leaching and ease of recycling when used in an immobilized form, which is crucial
for producing high-purity products in pharmaceutical applications [3]. Its electron-withdrawing group

can modulate the initiation rate, which may be beneficial for specific substrates [1] [2].
Advantages of Grubbs 2nd Generation Catalyst: This catalyst is a workhorse in organic synthesis

due to its high activity, exceptional functional group tolerance, and proven track record across
a wide range of metathesis reactions [2]. It is often the first choice for standard, non-heterogeneous

applications.

Important Considerations and Data Gaps

Please note that the available information has certain limitations:
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Lack of Direct Comparisons: The most detailed performance data for Zhan Catalyst-1B comes

from studies of its immobilized form [3]. Direct, side-by-side comparisons with Grubbs catalysts in a
homogeneous solution for a wide range of reactions are not available in the search results I obtained.

Mechanistic Insight: The improved performance of Zhan catalysts is attributed to the electron-
withdrawing sulfonamide group on the benzylidene ligand, which affects the initiation kinetics of the

catalyst [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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vs-grubbs-catalyst-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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